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Lipoic acids and derivatives
Lipoic acids, also known as alpha-lipoic acid (ALA) and gamma-lipoic acid (GLA), are a class of naturally occurring, dithiol-containing compounds with broad-spectrum antioxidant properties. These molecules are essential in cellular metabolism, serving as cofactors for the enzymes involved in energy production within mitochondria.
ALAs are known for their ability to regenerate other antioxidants such as vitamin C and vitamin E, making them effective in neutralizing free radicals both inside and outside cells. They also play a crucial role in glucose metabolism by enhancing insulin sensitivity, making them beneficial for managing diabetes symptoms and related complications.
GLAs, on the other hand, are less commonly found in dietary sources but have been shown to possess anti-inflammatory properties. Both ALA and GLA derivatives are used in various applications ranging from food supplements to pharmaceuticals, owing to their potent antioxidant and metabolic-regulating abilities. Their unique structural features enable them to cross biological membranes easily, facilitating their widespread distribution and uptake within the body.
These compounds are often utilized in cosmetic formulations due to their potential to improve skin health by reducing oxidative stress and promoting collagen synthesis. Additionally, they may be used in therapeutic settings for conditions such as neuropathy, liver disease, and certain metabolic disorders.
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